Cas no 174502-40-0 (3-(3,4-Dimethoxyphenyl)-3-(2,2,2-trifluoroacetyl)aminopropanoic acid)

• Product Name: 3-(3,4-Dimethoxyphenyl)-3-(2,2,2-trifluoroacetyl)aminopropanoic acid
• CAS No: 174502-40-0
• MF: C₁₃H₁₄F₃NO₅
• MW: 321.249174594879
• CID: 4612718
• PubChem ID: 3724158
• Update Time: 2025-11-01

3-(3,4-Dimethoxyphenyl)-3-(2,2,2-trifluoroacetyl)aminopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-DIMETHOXYPHENYL)-3-[(2,2,2-TRIFLUOROACETYL)AMINO]PROPANOIC ACID
• 3-(3,4-Dimethoxyphenyl)-3-(2,2,2-trifluoroacetyl)aminopropanoic acid

• Inchi： 1S/C13H14F3NO5/c1-21-9-4-3-7(5-10(9)22-2)8(6-11(18)19)17-12(20)13(14,15)16/h3-5,8H,6H2,1-2H3,(H,17,20)(H,18,19)
• InChI Key： DNXRNKTYWVBVIV-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C1=CC=C(OC)C(OC)=C1)NC(C(F)(F)F)=O

Additional information on 3-(3,4-Dimethoxyphenyl)-3-(2,2,2-trifluoroacetyl)aminopropanoic acid

Professional Introduction to 3-(3,4-Dimethoxyphenyl)-3-(2,2,2-trifluoroacetyl)aminopropanoic Acid (CAS No. 174502-40-0)

3-(3,4-Dimethoxyphenyl)-3-(2,2,2-trifluoroacetyl)aminopropanoic acid, with the chemical identifier CAS No. 174502-40-0, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 3-(3,4-Dimethoxyphenyl)-3-(2,2,2-trifluoroacetyl)aminopropanoic acid is characterized by the presence of a phenyl ring substituted with methoxy groups at the 3 and 4 positions, and an amine group acetylated with a trifluoroacetyl moiety. This unique arrangement of functional groups contributes to its distinct chemical properties and biological interactions. The trifluoroacetyl group, in particular, is known for its ability to enhance the metabolic stability and lipophilicity of molecules, which can be crucial for drug design.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 3-(3,4-Dimethoxyphenyl)-3-(2,2,2-trifluoroacetyl)aminopropanoic acid molecule has been investigated for its potential role in inhibiting key enzymes involved in inflammatory responses and cancer progression. Preliminary studies suggest that this compound may exert its effects by interacting with specific targets within cellular signaling cascades.

One of the most compelling aspects of CAS No. 174502-40-0 is its structural similarity to known bioactive molecules. This similarity has allowed researchers to leverage existing knowledge about pharmacophores and binding interactions to predict and validate the potential efficacy of this compound. Computational modeling studies have been particularly useful in understanding how 3-(3,4-Dimethoxyphenyl)-3-(2,2,2-trifluoroacetyl)aminopropanoic acid may bind to its target proteins and modulate their activity.

The methoxy-substituted phenyl ring in the structure of 3-(3,4-Dimethoxyphenyl)-3-(2,2,2-trifluoroacetyl)aminopropanoic acid is another critical feature that contributes to its biological activity. Methoxy groups are known to enhance binding affinity by increasing hydrophobic interactions and electronic effects. This has led researchers to explore derivatives of this compound with different substituents on the phenyl ring to optimize their pharmacological properties.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like CAS No. 174502-40-0. Techniques such as solid-phase synthesis and flow chemistry have been particularly valuable in producing high-purity samples for biological testing. These methods have also allowed for rapid screening of analogs to identify more potent and selective inhibitors.

The potential therapeutic applications of 3-(3,4-Dimethoxyphenyl)-3-(2,2,2-trifluoroacetyl)aminopropanoic acid are diverse. Initial studies have highlighted its potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, the compound has shown promise in preclinical models of cancer by inhibiting key signaling pathways that drive tumor growth and metastasis.

In conclusion, CAS No. 174502-40-0, or more specifically 3-(3,4-Dimethoxyphenyl)-3-(2,2,2-trifluoroacetyl)aminopropanoic acid, represents a significant advancement in pharmaceutical research. Its unique molecular structure and promising biological activities make it a valuable candidate for further investigation into new therapeutic strategies. As research continues to uncover more about its mechanisms of action and potential applications, this compound is poised to play a crucial role in the development of next-generation treatments for various diseases.